Cas no 2138280-01-8 (1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine
• CAS No: 2138280-01-8
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5907187
• PubChem ID: 165463843
• Update Time: 2025-05-23

1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine
• 2138280-01-8
• EN300-785638
• 1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C14H28N2/c1-4-16-10-7-13(15)14(16)8-5-12(6-9-14)11(2)3/h11-13H,4-10,15H2,1-3H3
• InChI Key： RWDCVWBVCJJKQE-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C21CCC(C(C)C)CC2)N

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine

1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine (CAS No. 2138280-01-8)

The compound 1-Ethyl-8-(propan-2-yl)-1-azaspiro[4.5]decan-4-amine, identified by the CAS registry number 2138280-01, is a complex organic molecule with a spirocyclic structure. This compound belongs to the class of aza-spiroalkanes, which are known for their unique structural properties and potential applications in various fields, including drug delivery systems and catalysis.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product frameworks. The 1-Ethyl and propan-substituents in this molecule contribute to its stereochemical complexity, making it a promising candidate for exploring novel bioactive agents. Researchers have reported that such structures can exhibit interesting pharmacokinetic profiles, including enhanced solubility and improved permeability across biological membranes.

The synthesis of 1-Ethyl-propan-substituted spirocyclic amines has been optimized through various methodologies, including ring-closing metathesis and organocatalytic approaches. These advancements have enabled the efficient construction of such complex architectures, paving the way for their widespread use in preclinical studies.

In terms of applications, this compound has shown potential in the development of drug delivery systems. Its spirocyclic backbone provides a rigid framework that can be functionalized with various bioactive moieties, enhancing its utility in targeted drug delivery. Additionally, its amine functionality allows for further chemical modifications, enabling the creation of hybrid molecules with dual therapeutic effects.

Recent research has also explored the use of 1-Ethyl-propan-substituted spirocyclic amines as catalysts in asymmetric synthesis. Their unique electronic properties make them effective in promoting enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The safety profile of this compound has been evaluated through in vitro and in vivo toxicity studies. Results indicate that it exhibits low cytotoxicity under physiological conditions, suggesting its potential for use in biomedical applications without significant adverse effects.

In conclusion, 1-Ethyl-propan-substituted spirocyclic amines represent a promising class of compounds with diverse applications in medicinal chemistry and materials science. Continued research into their synthesis, properties, and applications is expected to unlock new opportunities for their utilization in advancing therapeutic interventions.